4-Chloro-5-(3,4-dihydro-1-methyl-2(1H)-isoquinolinyl)-3H-1,2-dithiol-3-one

• CAS No.: 135330-08-4
• Product Name: 4-Chloro-5-(3,4-dihydro-1-methyl-2(1H)-isoquinolinyl)-3H-1,2-dithiol-3-one
• Molecular Formula: C13H12ClNOS2
• Molecular Weight: 297.8 g/mol
• IUPAC Name: 4-chloro-5-(1-methyl-3,4-dihydro-1H-isoquinolin-2-yl)dithiol-3-one
• Standard InChI: InChI=1S/C13H12ClNOS2/c1-8-10-5-3-2-4-9(10)6-7-15(8)12-11(14)13(16)18-17-12/h2-5,8H,6-7H2,1H3
• Standard InChIKey: BEJJGVDFQORITE-UHFFFAOYSA-N
• SMILES: CC1C2=CC=CC=C2CCN1C3=C(C(=O)SS3)Cl
• Canonical SMILES: CC1C2=CC=CC=C2CCN1C3=C(C(=O)SS3)Cl
• Appearance: Solid powder
• Description: RP-54745 is an Inhibitor of macrophage stimulation and interleukin-1 production. RP 54745 might influence certain cells and cytokines implicated in the regulation of the immune system, the disfunctioning of which can lead to inflammatory disorders or autoimmune pathologies. RP-54745 is a very attractive antirheumatic compound and a potentially effective treatment in pathologies where IL-1 production is exacerbated.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 4-chloro-5-(3,4-dihydro-1-methyl-2(1H)-isoquinolinyl)-3H-1,2-dithiol-3-one; RP 54745; RP-54745
• Reference: 1: Folliard F, Bousseau A, Terlain B. RP 54745, a potential antirheumatic; 2: Folliard F, Bousseau A, Terlain B. RP 54745, a potential antirheumatic
• PubChem Compound: 126203
• Last Modified: Nov 11 2021